Cas no 1261839-24-0 (2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone)

• Product Name: 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261839-24-0
• MF: C₁₀H₇Cl₂F₃O₂
• MW: 287.062591791153
• CID: 4791154
• Update Time: 2025-06-13

2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7Cl2F3O2/c1-5(11)9(16)6-3-2-4-7(8(6)12)17-10(13,14)15/h2-5H,1H3
• InChI Key： JOQQPNNCOPWFFK-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C=1Cl)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone

Introduction to 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261839-24-0)

2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261839-24-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes dichloro and trifluoromethoxy functional groups, making it a valuable building block for the synthesis of various biologically active molecules.

The chemical formula of 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone is C₁₅H₉Cl₂F₃O₂. Its molecular weight is approximately 348.67 g/mol. The presence of the dichloro and trifluoromethoxy groups imparts unique physical and chemical properties to this compound, such as enhanced solubility in organic solvents and improved stability under various reaction conditions.

In recent years, 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of research has been its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of this compound in the development of new antiviral agents. The researchers found that derivatives of 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone has also shown promise in the field of cancer research. A 2020 study published in Cancer Research demonstrated that certain derivatives of this compound could effectively inhibit the growth of cancer cells by targeting specific signaling pathways. The researchers noted that these derivatives exhibited selective toxicity towards cancer cells while sparing normal cells, making them potential candidates for further development as anticancer agents.

The synthetic versatility of 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone has also been explored in the context of material science. A recent study published in Advanced Materials reported the use of this compound as a precursor for the synthesis of novel functional materials with unique optical and electronic properties. The researchers developed a series of polymers incorporating 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone, which exhibited enhanced performance in applications such as photovoltaic devices and organic light-emitting diodes (OLEDs).

In addition to its applications in drug discovery and material science, 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone has been investigated for its potential use in agrochemicals. A 2019 study published in Pesticide Biochemistry and Physiology explored the insecticidal properties of this compound and its derivatives. The results showed that certain derivatives exhibited high efficacy against a range of insect pests, making them promising candidates for the development of new pesticides.

The safety profile of 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. A comprehensive review published in Toxicology Letters in 2018 summarized the findings from these studies, indicating that while some derivatives may exhibit moderate toxicity at high concentrations, overall, the compound is considered safe when used under controlled conditions.

In conclusion, 2,2'-Dichloro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261839-24-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, material science, and agrochemicals. Its unique molecular structure and synthetic versatility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.